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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo administration of YM458, a

potent dual inhibitor of Enhancer of Zeste Homolog 2 (EZH2) and Bromodomain-containing

protein 4 (BRD4), in mouse xenograft models. The provided information is based on published

preclinical data and is intended to guide researchers in designing and executing their own in

vivo studies.[1][2][3]

Overview of YM458
YM458 is a small molecule inhibitor with dual activity against EZH2 and BRD4, two key

epigenetic regulators implicated in cancer progression.[1][2] Inhibition of EZH2, the catalytic

subunit of the Polycomb Repressive Complex 2 (PRC2), leads to a decrease in histone H3

lysine 27 trimethylation (H3K27me3), a repressive epigenetic mark.[1] Inhibition of BRD4, a

member of the Bromodomain and Extra-Terminal (BET) family, disrupts the recruitment of

transcriptional machinery to acetylated histones. The dual inhibition by YM458 results in the

downregulation of oncogenic signaling pathways, including c-Myc, leading to cell cycle arrest

and apoptosis in cancer cells.[1]
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Quantitative Data Summary
The following tables summarize the in vitro potency and in vivo efficacy of YM458 in preclinical

cancer models.

Table 1: In Vitro Potency of YM458

Target IC₅₀ (nM)

EZH2 490

BRD4 34

Data sourced from MedchemExpress and MedKoo Biosciences.[1][4]

Table 2: In Vivo Efficacy of YM458 in Mouse Xenograft Models

Cancer Cell
Line

Mouse
Strain

Dosage and
Administrat
ion

Treatment
Duration

Tumor
Growth
Inhibition
(%)

Reference

A549 (Lung

Cancer)
BALB/c nude

60 mg/kg,

Intraperitonea

l (IP), every

other day

38 days 62.3 [1]

AsPC-1

(Pancreatic

Cancer)

BALB/c nude

60 mg/kg,

Intraperitonea

l (IP), every

other day

38 days 38.6 [1]

Signaling Pathway of YM458
YM458 exerts its anti-cancer effects by simultaneously inhibiting EZH2 and BRD4. This dual

inhibition leads to a cascade of downstream events culminating in cell cycle arrest and

apoptosis.
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Caption: Signaling pathway of YM458.

Experimental Protocols
Preparation of YM458 for In Vivo Administration
YM458 is poorly soluble in aqueous solutions. A common method for formulating such

compounds for intraperitoneal (IP) injection in mice involves the use of a co-solvent system.

Materials:

YM458 powder
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Dimethyl sulfoxide (DMSO), sterile, injectable grade

Polyethylene glycol 300 (PEG300), sterile, injectable grade

Saline (0.9% NaCl), sterile, injectable grade

Sterile, light-protected microcentrifuge tubes or vials

Protocol:

Stock Solution Preparation:

Aseptically weigh the required amount of YM458 powder.

Prepare a stock solution by dissolving YM458 in 100% DMSO. For example, to prepare a

50 mg/mL stock, dissolve 50 mg of YM458 in 1 mL of DMSO.

Gently warm and vortex the solution to ensure complete dissolution. The stock solution

should be clear.

Working Solution Preparation (prepare fresh before each injection):

To prepare a dosing solution with a final concentration suitable for a 60 mg/kg dose, a

vehicle composition of 10% DMSO, 40% PEG300, and 50% saline can be used.

For a 20g mouse receiving a 60 mg/kg dose (1.2 mg), in a 100 µL injection volume, the

final concentration of YM458 needs to be 12 mg/mL.

To prepare 1 mL of the final dosing solution:

Take 240 µL of the 50 mg/mL YM458 stock solution in DMSO (contains 12 mg of

YM458).

Add 160 µL of PEG300.

Add 600 µL of sterile saline.
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Vortex thoroughly to ensure a homogenous suspension. The final solution may be a

suspension and should be well-mixed before each injection.

Note: The solubility of YM458 in this vehicle should be confirmed. The percentage of DMSO

should be kept as low as possible to minimize potential toxicity. The final dosing solution should

be prepared fresh for each day of dosing.

Mouse Xenograft Model and YM458 Administration
This protocol describes the establishment of a subcutaneous xenograft model and subsequent

treatment with YM458.

Materials:

A549 or AsPC-1 cancer cells

Female BALB/c nude mice, 6-8 weeks old

Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

Phosphate-buffered saline (PBS), sterile

Matrigel (optional, can enhance tumor take rate)

Trypsin-EDTA

Hemocytometer or automated cell counter

1 mL syringes with 27-30 gauge needles

Calipers for tumor measurement

Animal scale

Anesthetic (e.g., isoflurane)

YM458 dosing solution (prepared as in section 4.1)

Protocol:
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Cell Preparation:

Culture A549 or AsPC-1 cells in their recommended complete medium until they reach 80-

90% confluency.

Harvest the cells by trypsinization, wash with PBS, and resuspend in sterile, serum-free

medium or PBS at a concentration of 5 x 10⁷ cells/mL.

If using Matrigel, mix the cell suspension with an equal volume of Matrigel on ice to a final

concentration of 2.5 x 10⁷ cells/mL.

Tumor Cell Implantation:

Anesthetize the mice.

Inject 100 µL of the cell suspension (containing 2.5 x 10⁶ cells) subcutaneously into the

right flank of each mouse.

Tumor Growth Monitoring:

Monitor the mice daily for tumor appearance.

Once tumors are palpable, measure the tumor volume 2-3 times per week using calipers.

Tumor volume can be calculated using the formula: Volume = (Length x Width²) / 2.

Monitor the body weight of the mice 2-3 times per week.

YM458 Administration:

When the average tumor volume reaches approximately 100-150 mm³, randomize the

mice into treatment and vehicle control groups.

Administer YM458 at a dose of 60 mg/kg via intraperitoneal (IP) injection every other day.

Administer an equivalent volume of the vehicle solution to the control group following the

same schedule.

Continue treatment for the specified duration (e.g., 38 days).
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Endpoint:

At the end of the study, euthanize the mice according to institutional guidelines.

Excise the tumors and measure their final weight and volume.

Tissues can be collected for further analysis (e.g., histology, western blotting, RNA

sequencing).

Experimental Workflow Diagram
The following diagram illustrates the key steps in a typical in vivo efficacy study of YM458.
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Caption: Experimental workflow for YM458 in vivo study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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